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Compound of Interest

Compound Name: 7-Hydroxytetradecanedioyl-CoA

Cat. No.: B15552104 Get Quote

Essential Safety and Handling Guide for 7-
Hydroxytetradecanedioyl-CoA
This guide provides crucial safety and logistical information for the handling and disposal of 7-
Hydroxytetradecanedioyl-CoA, a complex biomolecule involved in fatty acid metabolism.[1]

[2][3] Given the absence of a specific Safety Data Sheet (SDS) for this compound, a

conservative approach based on best practices for handling similar long-chain acyl-Coenzyme

A esters is mandated. Researchers, scientists, and drug development professionals should

adhere to these guidelines to ensure personal safety and experimental integrity.

Hazard Identification and Precautionary Approach
While 7-Hydroxytetradecanedioyl-CoA is a key intermediate in metabolic processes, its

specific toxicological properties in a concentrated, isolated form are not well-documented.[3]

Therefore, it should be handled as a substance with potential hazards, including possible skin,

eye, and respiratory irritation.[4] Adherence to standard laboratory hygiene and safety practices

is essential.[5]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving 7-
Hydroxytetradecanedioyl-CoA. However, the following table outlines the minimum
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recommended PPE based on general laboratory standards for handling chemicals with

unknown hazards.[6]

PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves should

be worn to prevent skin

contact.[6][7] Gloves must be

inspected before use and

disposed of properly after

handling the compound.[4]

Eye and Face Protection
Safety glasses with side

shields or goggles

Essential to protect against

splashes.[6][7] A face shield

may be required for

procedures with a higher risk

of splashing.[7][8]

Body Protection Laboratory coat

A standard lab coat is required

to protect skin and clothing.[5]

[6]

Respiratory Protection
Not generally required for

small quantities

If there is a risk of generating

aerosols or dust, work should

be conducted in a fume hood

or a biosafety cabinet.[7]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability of 7-
Hydroxytetradecanedioyl-CoA and to ensure the safety of laboratory personnel.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by covering it with absorbent, disposable bench paper.
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Weighing and Aliquoting: If working with a powdered form, conduct all weighing and

aliquoting in a chemical fume hood to minimize inhalation risk.

Solution Preparation: When dissolving the compound, add the solvent slowly to avoid

splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4] Decontaminate the work surface.

Storage Protocol:

Store 7-Hydroxytetradecanedioyl-CoA in a tightly sealed container in a cool, dry, and dark

place.[4][5]

For long-term storage, it is recommended to store solutions at -80°C to prevent degradation.

[9][10]
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Caption: Operational workflow for handling 7-Hydroxytetradecanedioyl-CoA.
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All waste materials contaminated with 7-Hydroxytetradecanedioyl-CoA should be considered

chemical waste and disposed of according to institutional and local regulations.

Disposal Protocol:

Segregation: Segregate all contaminated waste, including gloves, bench paper, and pipette

tips, into a designated and clearly labeled chemical waste container.

Aqueous Waste: Collect all aqueous waste containing the compound in a sealed, labeled

container. Do not pour down the drain.

Decontamination: Decontaminate any reusable glassware or equipment that came into

contact with the compound.

Waste Pickup: Arrange for the disposal of the chemical waste through your institution's

environmental health and safety office.

Waste Collection Decontamination

Final Disposal

Segregate contaminated solid waste

Arrange for institutional waste pickup

Collect aqueous waste in sealed container Decontaminate reusable items

Click to download full resolution via product page

Caption: Disposal plan for 7-Hydroxytetradecanedioyl-CoA waste.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[5] Remove contaminated clothing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15552104?utm_src=pdf-body
https://www.benchchem.com/product/b15552104?utm_src=pdf-body-img
https://www.benchchem.com/product/b15552104?utm_src=pdf-body
https://download.basf.com/p1/000000000030603623_SDS_GEN_AU/en_AU/PronovaPure_150%253A500_EE_30603623_SDS_GEN_AU_en_1-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[4] Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[4]

Spill: For small spills, absorb the material with an inert absorbent material and place it in a

sealed container for disposal.[5] For larger spills, evacuate the area and contact your

institution's emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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